2-(1-(thiophen-2-ylsulfonyl)azetidin-3-yl)-2H-1,2,3-triazole
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Overview
Description
Scientific Research Applications
Antibacterial Activity
Nitrogen-carbon-linked azolylphenyl oxazolidinones, including triazole derivatives, have shown promise in expanding the spectrum of antibacterial activity. These compounds have demonstrated effectiveness against Gram-negative organisms such as Haemophilus influenzae and Moraxella catarrhalis. Triazole derivatives, specifically, have shown interesting differences in activity that depend on subtle changes in the electronic character of the azole systems (Genin et al., 2000).
Antimicrobial and Antioxidant Properties
Azetidinone and thiazolidinone moieties linked to various structures, including indole and triazole, have been investigated for their antimicrobial, antioxidant, and cytotoxic activities. Some of these compounds have displayed excellent activity in these areas (Saundane & Walmik, 2013).
Novel Synthesis Methods
Innovative synthesis methods have been developed for sulfur-containing 1,4-disubstituted-1,2,3-triazoles. These methods offer advantages like operational simplicity, mild reaction conditions, and regioselectivity, important for producing sulfur-containing triazole derivatives with potential biological applications (Movassagh & Navidi, 2013).
Potential in Medicinal Drugs
The triazole ring system, found in many compounds including 1,2,4-triazole derivatives, has shown versatility in binding with various enzymes and receptors, leading to a wide range of biological activities. These compounds have been used in treatments for diseases like cancer, tuberculosis, and bacterial infections (Zhou & Wang, 2012).
Anticonvulsant and Antituberculosis Potential
Compounds containing azetidinone and triazole moieties have been explored for their anticonvulsant and antituberculosis properties. Some of these derivatives have shown promising results in preliminary biological screenings (Thomas, George, & Harindran, 2014).
Mechanism of Action
Properties
IUPAC Name |
2-(1-thiophen-2-ylsulfonylazetidin-3-yl)triazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N4O2S2/c14-17(15,9-2-1-5-16-9)12-6-8(7-12)13-10-3-4-11-13/h1-5,8H,6-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEWCBVLZXMVGBM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1S(=O)(=O)C2=CC=CS2)N3N=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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